Cas no 1805694-66-9 (Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate
• CAS No: 1805694-66-9
• MF: C₁₃H₁₇ClO₂S
• MW: 272.790881872177
• CID: 4955746
• Update Time: 2025-10-23

Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate

• Inchi： 1S/C13H17ClO2S/c1-3-16-13(15)11-6-4-8-12(17-2)10(11)7-5-9-14/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： BISXEGDSQZGEQJ-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(=O)OCC)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• XLogP3: 3.9
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate

Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate: A Comprehensive Overview

Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate, with the CAS number 1805694-66-9, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate, is characterized by its unique chemical structure, which combines a benzoate ester group with a methylthio substituent and a chlorinated propyl chain. Its structure not only imparts distinctive chemical properties but also opens up avenues for its use in diverse fields such as material science, pharmaceuticals, and agrochemicals.

The synthesis of Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate involves a series of carefully controlled reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has been extensively studied, making it suitable for applications that require robust chemical systems.

One of the most notable features of Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate is its ability to act as a precursor in the synthesis of more complex molecules. For instance, its methylthio group can be readily modified to introduce other functional groups, enabling the creation of derivatives with tailored properties. This flexibility has been exploited in drug discovery programs, where the compound serves as a building block for potential therapeutic agents targeting various diseases.

Recent studies have highlighted the potential of Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate in the development of advanced materials. Researchers have demonstrated that the compound can be incorporated into polymer matrices to enhance their mechanical and thermal properties. The chlorinated propyl chain contributes to improved intermolecular interactions, while the benzoate ester group provides compatibility with a wide range of polymer systems.

In the field of agrochemistry, Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate has shown promise as a component in formulations designed to improve crop yield and pest resistance. Its ability to interact with biological systems without causing significant toxicity makes it an attractive candidate for environmentally friendly agricultural solutions.

The environmental impact of Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate has also been a focus of recent research. Studies indicate that the compound degrades efficiently under aerobic conditions, minimizing its persistence in natural ecosystems. This biodegradability aligns with global efforts to develop sustainable chemical products that reduce ecological footprints.

Looking ahead, Ethyl 2-(3-chloropropyl)-3-(methylthio)benzoate is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of chemical properties and versatility positions it as a valuable tool for scientists and engineers seeking innovative solutions across multiple disciplines.